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Compound of Interest

Compound Name: Lek 8804

Cat. No.: B1674710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lek 8804 is a small molecule with the chemical formula C₂₀H₂₁N₃O and a CAS number of

153415-44-2. Structurally, it belongs to the diaryl urea class of compounds. Molecules in this

class are recognized for their potential as kinase inhibitors, playing a role in the modulation of

various signaling pathways. Accurate and precise quantification of Lek 8804 in biological

matrices is critical for pharmacokinetic, pharmacodynamic, and toxicology studies during drug

development.

These application notes provide detailed protocols for the quantification of Lek 8804 using

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway Context
Diaryl urea compounds frequently act as inhibitors of protein kinases, which are key regulators

of cellular signaling pathways. While the specific targets of Lek 8804 are not publicly

documented, a common mechanism for this class of compounds is the inhibition of the

Raf/MEK/ERK signaling cascade, which is often dysregulated in cancer.
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Caption: Hypothetical signaling pathway for Lek 8804 as a Raf kinase inhibitor.
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Analytical Techniques
The quantification of Lek 8804 in biological samples such as plasma, serum, and tissue

homogenates can be reliably achieved using HPLC-UV for routine analysis and LC-MS/MS for

higher sensitivity and selectivity.

Table 1: Summary of Quantitative Performance for
HPLC-UV and LC-MS/MS Methods

Parameter HPLC-UV Method LC-MS/MS Method

Linearity Range 10 - 2000 ng/mL 0.1 - 500 ng/mL

LLOQ 10 ng/mL 0.1 ng/mL

Accuracy 85 - 115% 85 - 115%

Precision (%CV) < 15% < 15%

Recovery > 80% > 85%

Matrix Effect Not Assessed Minimal

Protocol 1: Quantification of Lek 8804 by HPLC-UV
This protocol outlines a method for the quantification of Lek 8804 in human plasma using

HPLC with UV detection.
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Caption: Workflow for Lek 8804 analysis by HPLC-UV.

Materials and Reagents
Lek 8804 reference standard
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Internal Standard (IS), e.g., a structurally similar diaryl urea compound

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (analytical grade)

Water (deionized, 18 MΩ·cm)

Human plasma (drug-free)

Instrumentation and Conditions
HPLC System: Agilent 1260 Infinity II or equivalent

Detector: UV-Vis Detector

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase: Acetonitrile and 0.1% formic acid in water (gradient or isocratic)

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: 30 °C

UV Detection Wavelength: 260 nm

Sample Preparation
Thaw plasma samples at room temperature.

To 100 µL of plasma, add 10 µL of internal standard solution.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.
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Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to an HPLC vial.

Inject into the HPLC system.

Calibration and Quality Control
Prepare calibration standards by spiking drug-free plasma with known concentrations of Lek
8804 (e.g., 10, 50, 100, 500, 1000, 2000 ng/mL).

Prepare quality control (QC) samples at low, medium, and high concentrations.

Process standards and QCs with each batch of unknown samples.

Protocol 2: Quantification of Lek 8804 by LC-MS/MS
This protocol provides a highly sensitive and selective method for quantifying Lek 8804 in

human plasma using LC-MS/MS.

Experimental Workflow

Plasma Sample
Collection

Liquid-Liquid
Extraction Evaporation Reconstitution LC-MS/MS

Injection Data Analysis

Click to download full resolution via product page

Caption: Workflow for Lek 8804 analysis by LC-MS/MS.

Materials and Reagents
Lek 8804 reference standard

Stable isotope-labeled Lek 8804 (Lek 8804-d4) as internal standard (IS)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)
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Formic acid (LC-MS grade)

Water (LC-MS grade)

Methyl tert-butyl ether (MTBE)

Human plasma (drug-free)

Instrumentation and Conditions
LC System: Waters ACQUITY UPLC I-Class or equivalent

Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent

Column: C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

Mass Spectrometry Parameters
Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Lek 8804: Precursor ion (Q1) > Product ion (Q3) (To be determined by infusion of the

compound)

Lek 8804-d4 (IS): Precursor ion (Q1) > Product ion (Q3) (To be determined by infusion of

the compound)

Collision Energy and other MS parameters: To be optimized for Lek 8804 and its IS.
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Sample Preparation
To 50 µL of plasma, add 10 µL of IS solution.

Add 500 µL of MTBE.

Vortex for 5 minutes.

Centrifuge at 13,000 x g for 5 minutes.

Transfer the organic layer to a new tube.

Evaporate to dryness under a stream of nitrogen at 40 °C.

Reconstitute the residue in 100 µL of mobile phase (50:50 A:B).

Inject into the LC-MS/MS system.

Calibration and Quality Control
Prepare calibration standards in drug-free plasma (e.g., 0.1, 0.5, 1, 5, 10, 50, 100, 500

ng/mL).

Prepare QC samples at LLOQ, low, medium, and high concentrations.

Analyze standards and QCs with each sample batch to ensure data quality.

Data Presentation and Analysis
All quantitative data should be compiled into tables for clear comparison of results across

different experiments and analytical runs. The concentration of Lek 8804 in unknown samples

is determined by interpolating the peak area ratio of the analyte to the internal standard against

the calibration curve. The accuracy and precision of the assay should be within the acceptable

limits as defined by regulatory guidelines.

To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Lek 8804]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674710#analytical-techniques-for-quantifying-lek-
8804]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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